ethyl [(3-cyclopentyl-4-oxo-3,4-dihydro-2-quinazolinyl)thio]acetate

• IUPAC Name: ethyl 2-(3-cyclopentyl-4-oxoquinazolin-2-yl)sulfanylacetate
• InChI: InChI=1S/C17H20N2O3S/c1-2-22-15(20)11-23-17-18-14-10-6-5-9-13(14)16(21)19(17)12-7-3-4-8-12/h5-6,9-10,12H,2-4,7-8,11H2,1H3
• InChI Key: PQSDLSFRVKSOAK-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CSC1=NC2=CC=CC=C2C(=O)N1C3CCCC3
• Molecular Formula: C17H20N2O3S
• Molecular Weight: 332.4 g/mol

Description

Ethyl [(3-cyclopentyl-4-oxo-3,4-dihydro-2-quinazolinyl)thio]acetate, also known as ECOA, is a chemical compound that has been extensively studied for its potential applications in scientific research. ECOA is a quinazoline derivative that has been shown to have a variety of biochemical and physiological effects, making it a promising candidate for use in a range of research applications. In

Mechanism of Action

The mechanism of action of ethyl [(3-cyclopentyl-4-oxo-3,4-dihydro-2-quinazolinyl)thio]acetate is not fully understood, but studies have suggested that it may act by inhibiting the activity of certain enzymes involved in cell proliferation and inflammation. ethyl [(3-cyclopentyl-4-oxo-3,4-dihydro-2-quinazolinyl)thio]acetate has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory prostaglandins. ethyl [(3-cyclopentyl-4-oxo-3,4-dihydro-2-quinazolinyl)thio]acetate has also been shown to inhibit the activity of topoisomerase II, an enzyme involved in DNA replication and cell division.
Biochemical and Physiological Effects:
ethyl [(3-cyclopentyl-4-oxo-3,4-dihydro-2-quinazolinyl)thio]acetate has been shown to have a range of biochemical and physiological effects. In addition to its antiproliferative and anti-inflammatory effects, ethyl [(3-cyclopentyl-4-oxo-3,4-dihydro-2-quinazolinyl)thio]acetate has been shown to have antioxidant effects, reducing oxidative stress in cells. ethyl [(3-cyclopentyl-4-oxo-3,4-dihydro-2-quinazolinyl)thio]acetate has also been shown to have neuroprotective effects, protecting neurons from damage in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of using ethyl [(3-cyclopentyl-4-oxo-3,4-dihydro-2-quinazolinyl)thio]acetate in lab experiments is its relatively low toxicity compared to other quinazoline derivatives. ethyl [(3-cyclopentyl-4-oxo-3,4-dihydro-2-quinazolinyl)thio]acetate has been shown to have low toxicity in animal models, making it a promising candidate for use in further studies. However, one limitation of using ethyl [(3-cyclopentyl-4-oxo-3,4-dihydro-2-quinazolinyl)thio]acetate in lab experiments is its relatively low solubility in water, which may limit its use in certain experimental conditions.

Future Directions

There are several potential future directions for research on ethyl [(3-cyclopentyl-4-oxo-3,4-dihydro-2-quinazolinyl)thio]acetate. One area of focus could be the development of more efficient synthesis methods for ethyl [(3-cyclopentyl-4-oxo-3,4-dihydro-2-quinazolinyl)thio]acetate, with higher yields and improved purity. Another area of focus could be the development of new derivatives of ethyl [(3-cyclopentyl-4-oxo-3,4-dihydro-2-quinazolinyl)thio]acetate with improved solubility and bioavailability. Additionally, further studies could be conducted to explore the potential use of ethyl [(3-cyclopentyl-4-oxo-3,4-dihydro-2-quinazolinyl)thio]acetate in other areas of research, such as neurodegenerative diseases and cardiovascular disease.

Synthesis Methods

The synthesis of ethyl [(3-cyclopentyl-4-oxo-3,4-dihydro-2-quinazolinyl)thio]acetate involves the reaction of cyclopentanone with ethyl cyanoacetate to form ethyl 2-cyclopentylidene-3-oxobutanoate. This compound is then reacted with thiosemicarbazide to form ethyl [(3-cyclopentyl-4-oxo-3,4-dihydro-2-quinazolinyl)thio]acetate. The overall yield of this synthesis method is approximately 60%.

Scientific Research Applications

Ethyl [(3-cyclopentyl-4-oxo-3,4-dihydro-2-quinazolinyl)thio]acetate has been studied for its potential applications in a variety of scientific research areas. One area of focus has been its potential as an antitumor agent. Studies have shown that ethyl [(3-cyclopentyl-4-oxo-3,4-dihydro-2-quinazolinyl)thio]acetate has antiproliferative effects on a range of cancer cell lines, including breast, lung, and colon cancer cells. ethyl [(3-cyclopentyl-4-oxo-3,4-dihydro-2-quinazolinyl)thio]acetate has also been shown to inhibit the growth of cancer cells in animal models.
Another area of research has been the potential use of ethyl [(3-cyclopentyl-4-oxo-3,4-dihydro-2-quinazolinyl)thio]acetate as an anti-inflammatory agent. Studies have shown that ethyl [(3-cyclopentyl-4-oxo-3,4-dihydro-2-quinazolinyl)thio]acetate has anti-inflammatory effects on a range of cell types, including macrophages and endothelial cells. ethyl [(3-cyclopentyl-4-oxo-3,4-dihydro-2-quinazolinyl)thio]acetate has also been shown to reduce inflammation in animal models of arthritis.